Norbornane

• IUPAC Name: bicyclo[2.2.1]heptane
• InChI: InChI=1S/C7H12/c1-2-7-4-3-6(1)5-7/h6-7H,1-5H2
• InChI Key: UMRZSTCPUPJPOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC1C2
• Molecular Formula: C7H12
• DSSTOX Substance ID: DTXSID4075376
• Molecular Weight: 96.17 g/mol
• Physical Description: White solid; [Acros Organics MSDS]
• Vapor Pressure: 33.0 [mmHg]
• CAS No.: 279-23-2

Description

Norbornane, also known as bicyclo[2.2.1]heptane, is a bicyclic hydrocarbon with a molecular formula of C7H10. It is a saturated hydrocarbon with seven carbon atoms and two double bonds, which makes it an important structural intermediate in organic chemistry. This compound is a versatile organic compound that can be used for a variety of different applications, including the synthesis of various drugs, catalysts, and other materials.

Scientific Research Applications

• Pharmaceutical Research : Norbornane compounds have been used as medicaments and test molecules for studying structure-activity relationships due to their unique molecular shape, voluminous carbon skeleton, and sterically fixed substituent positions (Buchbauer & Pauzenberger, 1991).

• Supramolecular Chemistry : this compound frameworks are useful in designing hosts for specific guests in supramolecular chemistry. Their predictably tailored geometries and regiospecific functionalization make them excellent scaffolds (Lowe, Long, & Pfeffer, 2013).

• Material Science and Energetics : this compound derivatives, like exo-tetrahydrodicyclopentadiene, have been developed for high-energy-density hydrocarbons, potentially useful as components for high-energy density liquid propellants (Shorunov et al., 2021).

• Electron Structure Studies : Investigations into the electronic structure of this compound, such as microwave spectra and dipole moment studies, provide insights into the molecular properties of this compound (Choplin, 1980).

• Antibacterial Agents : Structurally amphiphilic biscationic norbornanes have been synthesized and evaluated for their antibacterial activity against various bacteria, including resistant strains (Hickey et al., 2015).

• Membrane Technology : this compound-bridged silica membranes have been developed for gas and water separation, showcasing potential applications in separation technologies (Ohshita et al., 2015).

Mechanism of Action

Target of Action

Norbornane is primarily used as a scaffold in the synthesis of various compounds, particularly in the field of medicinal chemistry . It doesn’t have a specific biological target but serves as a structural component in the development of potential chemotherapeutic agents .

Mode of Action

The mode of action of this compound-based compounds is largely dependent on the specific derivative and its intended use. For instance, in Pd/norbornene-catalyzed alkylation and arylation via C–H activation, the reaction proceeds through six major steps: ortho-C–H activation, norbornene insertion into Pd–C bonds, meta-C–H activation, meta-C–C bond formation, β-carbon elimination, and protodemetallation . Both ortho-C–H and meta-C–H activations undergo a concerted metalation–deprotonation pathway .

Biochemical Pathways

The biochemical pathways affected by this compound-based compounds are largely dependent on the specific derivative and its intended use. In the case of Pd/norbornene-catalyzed alkylation and arylation, the reaction involves several biochemical pathways, including C–H activation, C–C bond formation, and protodemetallation .

Pharmacokinetics

This compound-based compounds have been synthesized as potential chemotherapeutic agents, suggesting that they may have suitable adme (absorption, distribution, metabolism, and excretion) properties for drug development .

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific derivative and its intended use. For instance, this compound derivatives have shown potential therapeutic applications in cancer treatment . In HT-29 and HCT-116 colon cancer cell lines, norcantharidin, a this compound derivative, induced a G2/M phase cell population accumulation and cell death, affecting apoptosis-related signaling proteins in a dose-dependent manner .

Biochemical Analysis

Biochemical Properties

Norbornane plays a significant role in biochemical reactions due to its structural properties. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound derivatives have been shown to exhibit antimicrobial activity by interacting with bacterial cell membranes and enzymes . These interactions often involve hydrogen bonding and hydrophobic interactions, which enhance the compound’s ability to disrupt microbial cell processes.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound derivatives can affect the expression of genes involved in metabolic pathways and stress responses . Additionally, this compound has been observed to modulate cell signaling pathways, leading to changes in cell proliferation and apoptosis.

Molecular Mechanism

The molecular mechanism of this compound’s action involves its binding interactions with biomolecules. This compound can inhibit or activate enzymes by binding to their active sites or allosteric sites . This binding can lead to changes in enzyme conformation and activity, ultimately affecting cellular processes. This compound’s rigid structure allows it to fit into specific binding pockets, making it a potent modulator of enzyme activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable, but its derivatives may undergo degradation under certain conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of gene expression and enzyme activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as antimicrobial activity and modulation of metabolic pathways . At high doses, this compound can cause toxic effects, including cellular damage and disruption of normal cellular processes. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological activity without adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can influence metabolic flux and metabolite levels by modulating enzyme activity . For example, this compound derivatives have been shown to inhibit certain enzymes involved in fatty acid metabolism, leading to changes in lipid profiles and energy production.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the localization and accumulation of this compound, influencing its biological activity. This compound’s hydrophobic nature allows it to readily cross cell membranes and reach intracellular targets.

Subcellular Localization

This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. It can be directed to specific compartments or organelles, where it exerts its effects on cellular function . For instance, this compound derivatives have been observed to localize in the mitochondria, affecting mitochondrial function and energy production.